2-chloro-N-(3-methoxybenzenesulfonyl)pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-(3-methoxyphenyl)sulfonylpyridine-4-carboxamide
• InChI: InChI=1S/C13H11ClN2O4S/c1-20-10-3-2-4-11(8-10)21(18,19)16-13(17)9-5-6-15-12(14)7-9/h2-8H,1H3,(H,16,17)
• InChI Key: WSUUEGOFYNCVTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)(=O)NC(=O)C2=CC(=NC=C2)Cl
• Molecular Formula: C13H11ClN2O4S
• Molecular Weight: 326.76 g/mol

Description

The compound is a derivative of benzenesulfonyl chloride, which is a type of sulfonyl chloride where the sulfonyl group is directly bonded to a benzene ring. Sulfonyl chlorides are reactive chemical compounds that often serve as intermediates in the synthesis of other compounds.

Synthesis Analysis

While specific synthesis methods for “2-chloro-N-(3-methoxybenzenesulfonyl)pyridine-4-carboxamide” were not found, benzenesulfonyl derivatives are typically synthesized through the reaction of a benzene compound with sulfonyl chloride. The exact method would depend on the specific reactants and conditions.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), a benzenesulfonyl group attached to the pyridine ring, and a 2-chloro and a 3-methoxy group attached to the benzene ring.

Chemical Reactions Analysis

Benzenesulfonyl derivatives are known to undergo various chemical reactions, including substitution reactions. The exact reactions that “2-chloro-N-(3-methoxybenzenesulfonyl)pyridine-4-carboxamide” would undergo would depend on the specific conditions and reactants present.

Safety and Hazards

Sulfonyl chlorides, such as 3-Methoxybenzenesulfonyl chloride, are typically corrosive and can cause severe skin burns and eye damage. Proper safety precautions should be taken when handling these compounds.